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Compound of Interest

Compound Name: 3-(4-nitrophenyl)-1H-pyrazole

Cat. No.: B1301765 Get Quote

A Comprehensive Technical Guide to 3-(4-
nitrophenyl)-1H-pyrazole
This technical guide provides an in-depth overview of 3-(4-nitrophenyl)-1H-pyrazole, a

heterocyclic organic compound of significant interest to researchers and professionals in drug

development and materials science. This document outlines its chemical properties, synthesis

protocols, and biological significance, presenting data in a clear and accessible format.

Chemical Identity and Properties
3-(4-nitrophenyl)-1H-pyrazole is a pyrazole derivative characterized by a nitrophenyl group

substituent. Its chemical structure is foundational to its reactivity and biological activity.

Table 1: Physicochemical Properties of 3-(4-nitrophenyl)-1H-pyrazole

Property Value Citation

Chemical Formula C₉H₇N₃O₂ [1][2]

Molecular Weight 189.17 g/mol [1][3]

Appearance Yellow needles [1]

Melting Point 192-198 °C [1]

Storage Conditions Store at 0-8 °C [1]
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Synthesis and Experimental Protocols
The synthesis of 3-(4-nitrophenyl)-1H-pyrazole and its derivatives can be achieved through

various established chemical reactions. A common and effective method involves the

cyclization of a chalcone precursor with hydrazine hydrate.

Experimental Protocol: Synthesis of 1H-3-(4-nitrophenyl)-5-(substituted phenyl) pyrazolines

This protocol is adapted from a general method for pyrazoline synthesis.[4]

Materials:

4-nitro substituted chalcone (I)

Ethanol

Hydrazine hydrate

Procedure:

Dissolve the 4-nitro substituted chalcone (I) in 25 ml of ethanol in a round-bottom flask.

Add 0.02 mol of hydrazine hydrate to the solution.

Reflux the reaction mixture for 2 hours.

After reflux, cool the mixture and concentrate it under reduced pressure.

Allow the concentrated solution to stand overnight.

Collect the resulting solid product by filtration.

Recrystallize the solid from ethanol to obtain the purified pyrazoline derivative.

A similar synthesis of 3,5-Dimethyl-4-(4′-Nitrophenyl)-1H-Pyrazole involves the reaction of a

dicarbonyl compound with hydrazine hydrate in ethanol, followed by heating under reflux.[5]

Another approach involves the reaction of chalcones with hydrazine hydrate in the presence of

formic acid.[6]
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Biological Activity and Applications
Pyrazole derivatives are a well-established class of compounds with a broad spectrum of

biological activities, making them attractive scaffolds for drug discovery.[7] 3-(4-
nitrophenyl)-1H-pyrazole and related structures have been investigated for various

therapeutic applications.

Derivatives of pyrazole are known to exhibit a range of pharmacological effects, including:

Antimicrobial Activity: They have been synthesized and evaluated for their potential as

antibacterial and antifungal agents.[1][8]

Anti-inflammatory and Analgesic Properties: The pyrazole nucleus is a key feature in several

anti-inflammatory drugs.[1]

Anticancer Activity: Certain pyrazole derivatives have shown potent cytotoxicity against

human cancer cell lines.[9]

The presence of the nitrophenyl group can significantly influence the biological activity of the

pyrazole compound.[10]

Workflow and Pathway Visualization
To illustrate the logical progression from synthesis to application for 3-(4-nitrophenyl)-1H-
pyrazole derivatives, the following workflow diagram is provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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